Cas no 868755-64-0 (5-(2-furyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-furyl)thiophene-2-carbaldehyde
• CAS No: 868755-64-0
• MF: C₉H₆O₂S
• MW: 178.207741260529
• MDL: MFCD06410178
• CID: 721033
• PubChem ID: 23004862
• Update Time: 2025-05-20

5-(2-furyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,5-(2-furanyl)-
• 5-(2-Furyl)thiophene-2-carbaldehyde
• 5-(furan-2-yl)thiophene-2-carbaldehyde
• CS-0350074
• AKOS004118639
• MS-22309
• EN300-745682
• DTXSID90629587
• A841866
• AB24043
• 5-(Fur-2-yl)thiophene-2-carboxaldehyde
• 868755-64-0
• MFCD06410178
• FT-0644970
• SCHEMBL15082786
• DB-056958
• 5-(2-furyl)thiophene-2-carbaldehyde

• MDL： MFCD06410178
• Inchi： 1S/C9H6O2S/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-6H
• InChI Key： IXUVFAGSDDBEKJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CC=CO1

Computed Properties

• Exact Mass: 178.00900
• Monoisotopic Mass: 178.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Density: 1.285
• Melting Point: 40 °C
• Boiling Point: 310.628°C at 760 mmHg
• Flash Point: 141.663°C
• Refractive Index: 1.613
• PSA: 58.45000
• LogP: 2.82060

5-(2-furyl)thiophene-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(2-furyl)thiophene-2-carbaldehyde

5-(2-furyl)thiophene-2-carbaldehyde (CAS No. 868755-64-0): A Comprehensive Overview

5-(2-furyl)thiophene-2-carbaldehyde (CAS No. 868755-64-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of 5-(2-furyl)thiophene-2-carbaldehyde is C₉H₆O₂S, and it has a molecular weight of 178.19 g/mol. The compound features a thiophene ring fused with a furan ring, with an aldehyde functional group attached to the thiophene ring. This combination of heterocyclic rings and the aldehyde group imparts unique chemical reactivity and physical properties to the molecule.

In recent years, 5-(2-furyl)thiophene-2-carbaldehyde has been extensively studied for its potential applications in drug discovery and materials science. One of the key areas of research has been its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The researchers found that derivatives of 5-(2-furyl)thiophene-2-carbaldehyde exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

Beyond its medicinal applications, 5-(2-furyl)thiophene-2-carbaldehyde has also shown promise in the field of organic electronics. The compound's conjugated π-electron system and high electron mobility make it suitable for use in organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials demonstrated that thin films prepared from derivatives of 5-(2-furyl)thiophene-2-carbaldehyde exhibited excellent charge transport properties, suggesting potential applications in organic solar cells and field-effect transistors.

The synthesis of 5-(2-furyl)thiophene-2-carbaldehyde can be achieved through various routes, including condensation reactions and cycloaddition processes. One common method involves the reaction of 2-furaldehyde with thiophenecarboxaldehyde in the presence of a suitable catalyst. This synthetic approach allows for the efficient production of high-purity 5-(2-furyl)thiophene-2-carbaldehyde, which is crucial for both research and industrial applications.

The physical properties of 5-(2-furyl)thiophene-2-carbaldehyde, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. The compound typically appears as a yellow solid with a melting point ranging from 110 to 113°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water.

In terms of safety and handling, while 5-(2-furyl)thiophene-2-carbaldehyde is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

The environmental impact of 5-(2-furyl)thiophene-2-carbaldehyde is another area of consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental management to ensure minimal ecological impact.

In conclusion, 5-(2-furyl)thiophene-2-carbaldehyde (CAS No. 868755-64-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow in the coming years.